Cas no 627053-72-9 (<br>Butyl-(7-furan-2-ylmethyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-ami ne)

<br>Butyl-(7-furan-2-ylmethyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-ami ne structure
627053-72-9 structure
Product Name:<br>Butyl-(7-furan-2-ylmethyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-ami ne
CAS No:627053-72-9
MF:C27H26N4O
MW:422.521545886993
CID:3141424
PubChem ID:1731071
Update Time:2025-04-21

<br>Butyl-(7-furan-2-ylmethyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-ami ne Chemical and Physical Properties

Names and Identifiers

    • <br>Butyl-(7-furan-2-ylmethyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-ami ne
    • N-butyl-N-[7-(2-furylmethyl)-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl]amine
    • N-BUTYL-7-[(FURAN-2-YL)METHYL]-5,6-DIPHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE
    • N-butyl-7-(2-furylmethyl)-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • 627053-72-9
    • AKOS001678323
    • N-butyl-7-(furan-2-ylmethyl)-5,6-diphenylpyrrolo[2,3-d]pyrimidin-4-amine
    • N-butyl-7-(furan-2-ylmethyl)-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • STK008750
    • AE-848/41541174
    • Inchi: 1S/C27H26N4O/c1-2-3-16-28-26-24-23(20-11-6-4-7-12-20)25(21-13-8-5-9-14-21)31(27(24)30-19-29-26)18-22-15-10-17-32-22/h4-15,17,19H,2-3,16,18H2,1H3,(H,28,29,30)
    • InChI Key: AKYOANGHVSSQPV-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CN1C2C(=C(N=CN=2)NCCCC)C(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 422.21066147Da
  • Monoisotopic Mass: 422.21066147Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 55.9Ų
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